Cas no 321533-77-1 (1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 321533-77-1
• MF: C₁₂H₉F₃N₂OS
• MW: 286.272871732712
• CID: 1450844
• PubChem ID: 2783210
• Update Time: 2025-04-20

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,1-methyl-5-(phenylthio)-3-(trifluoromethyl)-
• 1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• 2F-393S
• 1-Methyl-5-(phenylsulphanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxaldehyde
• CS-0358210
• MFCD00140823
• AKOS005069988
• 321533-77-1
• 1-Methyl-5-(phenylthio)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde
• YOKYVWZSLPWACA-UHFFFAOYSA-N
• 1-methyl-5-phenylsulfanyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde

• Inchi： 1S/C12H9F3N2OS/c1-17-11(19-8-5-3-2-4-6-8)9(7-18)10(16-17)12(13,14)15/h2-7H,1H3
• InChI Key： YOKYVWZSLPWACA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C(C=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 286.03887
• Monoisotopic Mass: 286.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Melting Point: 96
• PSA: 34.89

1-Methyl-5-(phenylsulfanyl)-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT